Cas no 83834-12-2 (3,7-Dibromodibenzothiophene 5,5-dioxide)

3,7-Dibromodibenzothiophene 5,5-dioxide is a brominated derivative of dibenzothiophene dioxide, characterized by its high purity and stability. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of advanced materials and pharmaceuticals. Its brominated structure enhances reactivity, making it valuable for cross-coupling reactions and functional group transformations. The sulfone moiety further contributes to its utility in applications requiring electron-deficient aromatic systems. The compound's well-defined molecular structure ensures consistent performance in research and industrial processes. It is commonly employed in the synthesis of optoelectronic materials, where precise molecular design is critical. Proper handling and storage are recommended due to its sensitivity to light and moisture.
3,7-Dibromodibenzothiophene 5,5-dioxide structure
83834-12-2 structure
Product Name:3,7-Dibromodibenzothiophene 5,5-dioxide
CAS No:83834-12-2
MF:C12H6Br2O2S
MW:374.047840595245
MDL:MFCD00227704
CID:1814542
PubChem ID:4071898
Update Time:2025-10-08

3,7-Dibromodibenzothiophene 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

    • 3,7-dibromodibenzo[b,d]thiophene 5,5-dioxide
    • 3,7-dibromodibromodibenzo[b,d]thiophene
    • 3,7-dibromodibenzothiophene-5,5-dioxide
    • 3,7-dibromodibenzothiophene 5,5-dioxide
    • AC1LFJ0A
    • 5,11-dibromodibenzothiophene
    • 3,6-dibromodibenzothiophene
    • 3,7-dibromodibenzothiophene-S,S-dioxide
    • 3,7-Dibromodibenzo[b,d]thiophene
    • T498E
    • 3,7-Dibromo-dibenzothiophene
    • SureCN205544
    • 3,7-dibromodibenzo[b,d]thiophene-5,5-dioxide
    • 3,7-dibromodibenzo[b]thiophene 5,5-dioxide
    • 3,7-dibromodibenzothiophene dioxide
    • 3,7-Dibromodibenzosulfolane
    • 3,7-Dibromodibenzothiophene Sulfone
    • 3,7-Dibromodibenzo[b,d]thiophene5,5-dioxide
    • LUDZJVZEBHTEBB-UHFFFAOYSA-N
    • 3,7-Dibromo-dibenzothiophene 5,5-dioxide
    • 3,7-Dibromodibenzothiophene S,S-dioxide
    • 83834-12-2
    • AS-83308
    • DB-365767
    • MFCD00227704
    • SCHEMBL1326395
    • YSZC1952
    • 5,11-dibromo-8??-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene-8,8-dione
    • AKOS024428464
    • 3,7-Dibromodibenzothiophene 5,5-dioxide
    • MDL: MFCD00227704
    • Inchi: 1S/C12H6Br2O2S/c13-7-1-3-9-10-4-2-8(14)6-12(10)17(15,16)11(9)5-7/h1-6H
    • InChI Key: LUDZJVZEBHTEBB-UHFFFAOYSA-N
    • SMILES: O=S1(C2C(=CC=C(C=2)Br)C2C1=CC(=CC=2)Br)=O

Computed Properties

  • Exact Mass: 371.84600
  • Monoisotopic Mass: 371.84553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.5
  • XLogP3: 3.8

Experimental Properties

  • Melting Point: 312°C(lit.)
  • PSA: 42.52000
  • LogP: 5.10560

3,7-Dibromodibenzothiophene 5,5-dioxide Pricemore >>

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3,7-Dibromodibenzothiophene 5,5-dioxide Production Method

Production Method 1

Reaction Conditions
Reference
Anodic oxidation of sulfur-bridged hexamethoxybiphenyl compounds: isolation of a stable mixed-valence salt of 2,3,4,6,7,8-hexamethoxydibenzo[bc,fg][1,4]dithiapentalene
Cariou, Michel; et al, New Journal of Chemistry, 1996, 20(10), 1031-1039

Production Method 2

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Sulfuric acid Solvents: Acetic acid ;  2 h, 0 °C; 12 h, rt
1.2 Reagents: Water
Reference
Colour tunability by optically induced electron transfer in diarylamine-dibenzothiophene derivatives
Ruighi, Francesco; et al, Dyes and Pigments, 2023, 219,

Production Method 3

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide ,  Sulfuric acid Solvents: Water ;  10 h, 0 °C
1.2 Reagents: Water
Reference
Novel yellow phosphorescent iridium complexes with dibenzothiophene-S,S-dioxide-based cyclometalated ligand for white polymer light-emitting diodes
Liang, Aihui; et al, Dyes and Pigments, 2018, 159, 637-645

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Acetic acid ;  4 h, reflux
2.1 Reagents: N-Bromosuccinimide ,  Sulfuric acid Solvents: Acetic acid ;  2 h, 0 °C; 12 h, rt
2.2 Reagents: Water
Reference
Colour tunability by optically induced electron transfer in diarylamine-dibenzothiophene derivatives
Ruighi, Francesco; et al, Dyes and Pigments, 2023, 219,

Production Method 5

Reaction Conditions
1.1 Reagents: Acetic acid ,  Hydrogen peroxide Solvents: Tetrahydrofuran ,  Water ;  20 h, 110 °C
2.1 Reagents: N-Bromosuccinimide ,  Sulfuric acid ;  2 h, 0 °C
Reference
Multifaceted Sulfone-Carbazole-Based D-A-D Materials: A Blue Fluorescent Emitter as a Host for Phosphorescent OLEDs and Triplet-Triplet Annihilation Up-Conversion Electroluminescence
Yiu, Tsz Chung; et al, ACS Applied Materials & Interfaces, 2023, 15(1), 1748-1761

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium pyrosulfite ,  Tripotassium phosphate Catalysts: 1,10-Phenanthroline ,  Tetrabutylammonium bromide ,  Copper(II) triflate Solvents: Dimethyl sulfoxide ;  10 h, 120 °C
Reference
Construction of Functionalized Annulated Sulfone via SO2/I Exchange of Cyclic Diaryliodonium Salts
Wang, Ming ; et al, Organic Letters, 2017, 19(18), 4916-4919

Production Method 7

Reaction Conditions
1.1 Reagents: Chlorosulfonic acid Solvents: Chloroform ;  < 50 °C; 6 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  cooled
Reference
Highly efficient and spectrally stable blue-light-emitting polyfluorenes containing a dibenzothiophene-S,S-dioxide unit
Liu, Jie; et al, Chemistry of Materials, 2008, 20(13), 4499-4506

3,7-Dibromodibenzothiophene 5,5-dioxide Raw materials

3,7-Dibromodibenzothiophene 5,5-dioxide Preparation Products

3,7-Dibromodibenzothiophene 5,5-dioxide Suppliers

Amadis Chemical Company Limited
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(CAS:83834-12-2)3,7-Dibromodibenzothiophene 5,5-dioxide
Order Number:A1051729
Stock Status:in Stock
Quantity:250mg/1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:34
Price ($):150.0/423.0
Email:sales@amadischem.com
SunaTech Inc.
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(CAS:83834-12-2)3,7-dibromodibenzo[b,d]thiophene 5,5-dioxide
Order Number:IN2029
Stock Status:in Stock
Quantity:0.50g
Purity:97%
Pricing Information Last Updated:Friday, 25 July 2025 14:34
Price ($):Please inquire
Email:sales@sunatech.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:83834-12-2)3,7-Dibromodibenzothiophene 5,5-dioxide
A1051729
Purity:99%/99%
Quantity:250mg/1g
Price ($):150.0/423.0
Email
SunaTech Inc.
(CAS:83834-12-2)3,7-dibromodibenzo[b,d]thiophene 5,5-dioxide
IN2029
Purity:97%
Quantity:0.50g
Price ($):Inquiry
Email